Cas no 66348-33-2 (1,4-Butanediol,2-(1-methoxy-1-methylethoxy)-, (S)- (9CI))

• Product Name: 1,4-Butanediol,2-(1-methoxy-1-methylethoxy)-, (S)- (9CI)
• CAS No: 66348-33-2
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• CID: 502547
• PubChem ID: 12689940
• Update Time: 2025-04-19

1,4-Butanediol,2-(1-methoxy-1-methylethoxy)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol,2-(1-methoxy-1-methylethoxy)-, (S)- (9CI)
• (S)-2-(1-METHOXY-1-METHYLETHOXY)-BUTANEDIOL
• (-)-2-[(1S)-(hydroxymethyl)prop-2-enyl]-1H-isoindole-1,3-(2H)-dione
• (S)-1,2,4-butanetriol 2-(1-methyl-1-methoxyethyl ether)
• (S)-2-(1-hydroxybut-3-en-2-yl)isoindoline-1,3-dione
• (S)-2-(1-methoxy-1-methyl-ethoxy)-butane-1,4-diol
• (S)-N-(1-hydroxymethyl-2-propenyl)phthalimide
• (S)-phthalimidovinylglycinol
• 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-
• 2-(S)-N-phthalimido-3-buten-1-ol
• CTK0E4027
• (S)-2-((2-methoxypropan-2-yl)oxy)butane-1,4-diol
• 1,4-Butanediol,2-(1-methoxy-1-methylethoxy)-,(S)-(9ci)
• (2S)-2-[(2-METHOXYPROPAN-2-YL)OXY]BUTANE-1,4-DIOL
• SCHEMBL4929875
• (S)-2-(2-methoxypropan-2-yloxy)butane-1,4-diol
• AKOS006278831
• 66348-33-2
• (2S)-2-(1-methoxy-1-methyl-ethoxy)butane-1,4-diol

• Inchi： 1S/C8H18O4/c1-8(2,11-3)12-7(6-10)4-5-9/h7,9-10H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： MCHRQXPNDZLAFR-ZETCQYMHSA-N
• SMILES： O(C(C)(C)OC)[C@H](CO)CCO

Computed Properties

• Exact Mass: 178.12054
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92
• LogP: 0.12880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals